Cas no 1082503-79-4 (1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its key advantages include stability under ambient conditions, making it suitable for handling and storage, as well as compatibility with Suzuki-Miyaura coupling reactions for constructing complex aromatic systems. The ethyl and dimethyl substituents enhance steric control, improving selectivity in transformations. The dioxaborolane moiety offers efficient boron masking, facilitating controlled reactivity. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of heterocyclic frameworks is required. Its well-defined structure ensures reproducibility in synthetic applications.
1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1082503-79-4 structure
Product Name:1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1082503-79-4
MF:C13H23BN2O2
MW:250.144923448563
MDL:MFCD16659792
CID:827897
PubChem ID:53440242
Update Time:2025-06-23

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1H-Pyrazole, 1-ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • AK-38173
    • ANW-59743
    • CTK8B8239
    • KB-12468
    • PubChem18597
    • QC-11026
    • RP28894
    • 3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
    • 1654AA
    • AB0047135
    • 1H-Pyrazole,1-ethyl-3,5-dimethyl-4-(4,4,5,5-tetram
    • (1-Ethy
    • 1-ethyl-3,5-dimethyl-4-(tetr
    • 3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
    • SY240388
    • 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-boronic Acid Pinacol Ester
    • 1-ethyl-3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • SB30518
    • Z1336745239
    • MFCD16659792
    • (1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • J-504604
    • DA-15790
    • SCHEMBL14868191
    • CS-0152016
    • 1082503-79-4
    • AKOS016003819
    • F11596
    • DS-13597
    • EN300-834044
    • DTXSID70702443
    • MDL: MFCD16659792
    • Inchi: 1S/C13H23BN2O2/c1-8-16-10(3)11(9(2)15-16)14-17-12(4,5)13(6,7)18-14/h8H2,1-7H3
    • InChI Key: WCVMGDHLFGKAEC-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C)=NN(CC)C=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 249.18899
  • Monoisotopic Mass: 250.1852581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • PSA: 36.28

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-1g
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
1g
3375.21CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-5g
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
5g
13483.87CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-500mg
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
500mg
2111.63CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-250mg
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
250mg
1484.07CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-100mg
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
100mg
1161.82CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0131P-50mg
3,5-Dimethyl-1-ethyl-pyrazole-4-boronic acid pinacol ester
1082503-79-4 96%
50mg
992.21CNY 2021-05-07
Chemenu
CM133770-100mg
1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1082503-79-4 95+%
100mg
$109 2021-08-05
Chemenu
CM133770-250mg
1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1082503-79-4 95+%
250mg
$174 2021-08-05
Chemenu
CM133770-1g
1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1082503-79-4 95+%
1g
$436 2021-08-05
Ambeed
A269240-100mg
1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
1082503-79-4 95%
100mg
$61.0 2024-04-26

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1082503-79-4)1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Order Number:A926862
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:49
Price ($):962.0/243.0
Email:sales@amadischem.com

1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

Additional information on 1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

1-Ethyl-3,5-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 1-Ethyl-3,5-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Pyrazole (CAS No. 1082503-79-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles substituted with a dioxaborolane moiety and ethyl groups. Pyrazoles are heterocyclic compounds with a five-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of the dioxaborolane group introduces unique electronic and structural properties to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and materials science. The dioxaborolane group in this compound is particularly interesting due to its ability to act as a boron-based functional group. Boron-containing compounds are known for their versatility in organic synthesis and their applications in areas such as catalysis and boron neutron capture therapy (BNCT). The combination of pyrazole and dioxaborolane groups in this molecule makes it a promising candidate for exploring new chemical reactions and applications.

The synthesis of 1-Ethyl-3,5-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Pyrazole involves a multi-step process that typically includes the preparation of the pyrazole core followed by substitution reactions to introduce the dioxaborolane group. Researchers have explored various methods to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing the use of hazardous reagents.

One of the most exciting aspects of this compound is its potential application in drug development. Pyrazoles are known for their ability to act as scaffolds for bioactive molecules due to their structural diversity and ability to form hydrogen bonds. The presence of the dioxaborolane group adds another layer of functionality by introducing boron atoms into the structure. Boron-containing drugs are gaining attention due to their potential in treating diseases such as cancer and bacterial infections.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of pyrazole and dioxaborolane groups makes it an excellent candidate for exploring new materials with unique electronic properties. For instance, researchers have investigated its use as a precursor for synthesizing boron-doped carbon materials or as a building block for constructing functional polymers.

Recent advancements in computational chemistry have also provided deeper insights into the properties of 1-Ethyl-3,5-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Pyrazole. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity patterns. These studies have revealed that the molecule exhibits a high degree of conjugation within the pyrazole ring and that the dioxaborolane group significantly influences its electronic properties.

The versatility of this compound is further demonstrated by its potential use in catalysis. Boron-containing catalysts are highly sought after due to their ability to activate challenging chemical transformations under mild conditions. The presence of both pyrazole and dioxaborolane groups in this molecule makes it an attractive candidate for developing new catalysts for organic synthesis.

In conclusion, 1-Ethyl-3,5-Dimethyl-4-(4,4,5,5-Tetramethyl-1,3,,Dioxborolan - 2 - Yl) - 1H - Pyrazole (CAS No. 1082503 - 79 - 4) is a multifaceted compound with significant potential across various fields. Its unique combination of pyrazole and dioxborolane groups offers opportunities for exploring new chemical reactions , drug development , materials science , and catalysis . As research continues , this compound is likely to reveal even more exciting applications , making it an important focus area for future studies.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1082503-79-4)1-Ethyl-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
A926862
Purity:99%/99%
Quantity:5g/1g
Price ($):962.0/243.0
Email